Cas no 442691-15-8 (4,11-Jatrophadiene-3,6,7,8,9,14,15-heptol; (2β,3β,4E,6β,7β,8β,9α,11E,13β,14β,15β)-form, 3-Benzoyl, 7,8,9,14,15-penta-Ac)

4,11-Jatrophadiene-3,6,7,8,9,14,15-heptol; (2β,3β,4E,6β,7β,8β,9α,11E,13β,14β,15β)-form, 3-Benzoyl, 7,8,9,14,15-penta-Ac structure
442691-15-8 structure
Product Name:4,11-Jatrophadiene-3,6,7,8,9,14,15-heptol; (2β,3β,4E,6β,7β,8β,9α,11E,13β,14β,15β)-form, 3-Benzoyl, 7,8,9,14,15-penta-Ac
CAS No:442691-15-8
MF:C37H48O13
MW:700.769232749939
CID:6699644
Update Time:2024-03-02

4,11-Jatrophadiene-3,6,7,8,9,14,15-heptol; (2β,3β,4E,6β,7β,8β,9α,11E,13β,14β,15β)-form, 3-Benzoyl, 7,8,9,14,15-penta-Ac Chemical and Physical Properties

Names and Identifiers

    • 4,11-Jatrophadiene-3,6,7,8,9,14,15-heptol; (2β,3β,4E,6β,7β,8β,9α,11E,13β,14β,15β)-form, 3-Benzoyl, 7,8,9,14,15-penta-Ac
    • Inchi: 1S/C37H48O13/c1-20-16-17-35(8,9)32(47-24(5)40)30(45-22(3)38)33(48-25(6)41)36(10,44)19-28-29(49-34(43)27-14-12-11-13-15-27)21(2)18-37(28,50-26(7)42)31(20)46-23(4)39/h11-17,19-21,29-33,44H,18H2,1-10H3
    • InChI Key: NJQQWAAKIAOYTD-UHFFFAOYSA-N
    • SMILES: CC1C(OC(C2C=CC=CC=2)=O)C2C(C(C(C=CC(C(C(C(C(C=2)(O)C)OC(=O)C)OC(=O)C)OC(=O)C)(C)C)C)OC(=O)C)(OC(=O)C)C1
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